Cas no 81831-68-7 (2-(Chloromethyl)-5-methylpyrazine)

• Product Name: 2-(Chloromethyl)-5-methylpyrazine
• CAS No: 81831-68-7
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD17480419
• CID: 94801
• PubChem ID: 13221025
• Update Time: 2025-10-24

2-(Chloromethyl)-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-methylpyrazine
• 2-Chloromethyl-5-methylpyrazine
• 2-Methyl-5-chlormethylpyrazin
• 2-methyl-5-pyrazinylmethyl chloride
• EN300-61827
• DTXSID00529403
• CS-0052238
• J-506306
• SCHEMBL2020285
• DDGKEWIOOGLGAK-UHFFFAOYSA-N
• MFCD10697788
• BS-13080
• 2-methyl 5-pyrazinylmethyl chloride
• A19207
• 81831-68-7
• PB10823
• 2-Chloromethyl-5-methyl-pyrazine
• AKOS009360101
• PYRAZINE, 2-(CHLOROMETHYL)-5-METHYL-
• pyrazine, 2-(chloromethyl)-5-methyl-, hydrochloride
• ALBB-027676

• MDL： MFCD17480419
• Inchi： 1S/C6H7ClN2/c1-5-3-9-6(2-7)4-8-5/h3-4H,2H2,1H3
• InChI Key： DDGKEWIOOGLGAK-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 212.8±35.0 ºC (760 Torr),
• Flash Point: 102.5±11.5 ºC,
• Refractive Index: 1.53
• Solubility: Dissolution (53 g/l) (25 º C),
• PSA: 25.78000
• LogP: 1.52380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(Chloromethyl)-5-methylpyrazine

Professional Introduction to 2-(Chloromethyl)-5-methylpyrazine (CAS No. 81831-68-7)

2-(Chloromethyl)-5-methylpyrazine, with the chemical formula C₆H₇ClN₂, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic compound features a pyrazine core substituted with a chloromethyl group at the 2-position and a methyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 81831-68-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct reactivity, making it a versatile building block for medicinal chemists. The chloromethyl moiety, in particular, is known for its nucleophilic substitution reactions, which are pivotal in constructing more complex molecular frameworks.

Recent advancements in drug discovery have highlighted the utility of pyrazine derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds incorporating the pyrazine scaffold exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-methylpyrazine derivative, in particular, has been investigated for its potential role in modulating enzyme inhibition and receptor binding interactions.

In the realm of agrochemicals, 2-(Chloromethyl)-5-methylpyrazine has shown promise as a precursor for synthesizing herbicides and fungicides. Its structural flexibility allows for modifications that can enhance target specificity and environmental compatibility. Researchers are exploring its incorporation into next-generation crop protection agents that offer improved efficacy while minimizing ecological impact.

The synthesis of 2-(Chloromethyl)-5-methylpyrazine typically involves multi-step organic reactions, often starting from readily available pyrazine derivatives. The chloromethylation step is critical and requires careful optimization to achieve high yields and purity. Advances in catalytic systems have enabled more efficient and sustainable production methods, aligning with green chemistry principles.

From a computational chemistry perspective, the molecular modeling of 2-(Chloromethyl)-5-methylpyrazine has provided insights into its interaction with biological targets. Quantum mechanical calculations have been employed to predict binding affinities and identify key pharmacophoric elements. These computational studies facilitate rational drug design and accelerate the discovery process.

The pharmacological profile of this compound has been further explored through in vitro and in vivo studies. Preliminary results suggest that derivatives of 2-(Chloromethyl)-5-methylpyrazine may exhibit potent activity against certain disease pathways. However, comprehensive toxicological assessments are necessary to evaluate their safety profiles before clinical translation.

Industrial applications of 2-(Chloromethyl)-5-methylpyrazine are expanding beyond traditional pharmaceuticals. Its role as an intermediate in specialty chemicals has garnered attention from manufacturers seeking innovative materials for coatings, adhesives, and polymers. The compound’s reactivity allows for the introduction of functional groups that enhance material properties such as durability and biodegradability.

Regulatory considerations play a crucial role in the commercialization of 2-(Chloromethyl)-5-methylpyrazine derivatives. Compliance with international standards ensures that these compounds are produced and used responsibly. Efforts to streamline regulatory pathways are ongoing, with collaborations between academia and industry aiming to expedite approvals for new applications.

The future prospects of 2-(Chloromethyl)-5-methylpyrazine are promising, with ongoing research uncovering new synthetic routes and applications. Innovations in biocatalysis and flow chemistry may further optimize its production processes. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics are expected to unlock novel therapeutic opportunities.